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carboxylic acid

CAS No.: 2137591-52-5

Cat. No.: B2425486

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The molecular formula C11H7NO4 represents a fascinating and diverse group of isomeric

compounds, each with unique chemical properties and biological activities. With a precise

molecular weight of 217.18 g/mol , these isomers, while sharing the same elemental

composition, exhibit a wide range of structures, from the notorious carcinogen Aristolochic Acid

I to synthetically versatile chromenone derivatives and naphthalenecarboxylic acids. This guide

provides a comprehensive technical analysis of key C11H7NO4 isomers, focusing on their

synthesis, characterization, and significance in the fields of toxicology and drug development.

As Senior Application Scientists, our goal is to not only present methodologies but to also

provide the underlying scientific rationale, empowering researchers to make informed decisions

in their own investigations.

Core Physicochemical Properties of C11H7NO4
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A symbolic representation of a compound's chemical composition is its chemical formula.[1]

The molecular formula C11H7NO4 indicates the presence of eleven carbon atoms, seven

hydrogen atoms, one nitrogen atom, and four oxygen atoms. The exact molecular weight,

calculated from the atomic masses of the most abundant isotopes of these elements, is a

critical parameter in mass spectrometry for the identification of these compounds.

Molecular Weight Calculation:

(11 x 12.011) + (7 x 1.008) + (1 x 14.007) + (4 x 15.999) = 217.18 g/mol

This shared molecular weight makes the differentiation of C11H7NO4 isomers a significant

analytical challenge, often requiring a combination of chromatographic separation and

sophisticated mass spectrometric techniques.

A Tale of Three Isomers: Structure, Synthesis, and
Significance
This guide will focus on three prominent and scientifically relevant isomers of C11H7NO4:

Aristolochic Acid I: A naturally occurring nitrophenanthrene carboxylic acid with well-

documented nephrotoxic and carcinogenic properties.

3-nitro-4-phenyl-2H-chromen-2-one: A representative of the coumarin/chromenone class of

compounds, which are of great interest in medicinal chemistry for their diverse

pharmacological activities.

5-nitro-naphthalene-1-carboxylic acid: A synthetic building block used in the preparation of

dyes and potential pharmaceutical intermediates.

The following table summarizes key quantitative data for these isomers:
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Property Aristolochic Acid I
3-nitro-4-phenyl-
2H-chromen-2-one

5-nitro-
naphthalene-1-
carboxylic acid

IUPAC Name

8-methoxy-6-

nitrophenanthro[3,4-d]

[2][3]dioxole-5-

carboxylic acid

3-nitro-4-phenyl-2H-

chromen-2-one

5-nitronaphthalene-1-

carboxylic acid

CAS Number 313-67-7 10524-88-6 1975-44-6

Molecular Weight

217.18 g/mol (for the

core C11H7NO4

structure)

267.24 g/mol (Note:

This is a derivative,

not a direct isomer)

217.18 g/mol

Melting Point 281-286 °C 141-142 °C 241.5 °C

Appearance Yellow powder Not specified
Off-white to light

yellow solid

Solubility
Poorly soluble in

water
Not specified

Soluble in ethanol and

acetone; limited

solubility in water

Isomer 1: Aristolochic Acid I - The Double-Edged
Sword
Aristolochic Acid I (AA-I) is a phytochemical found in plants of the Aristolochia and Asarum

genera, which have been used in some traditional herbal medicines.[4] However, extensive

research has unequivocally linked AA-I to severe nephropathy and an increased risk of

urothelial cancers.[5]

Chemical Structure and Properties
AA-I possesses a complex polycyclic structure. Its carcinogenicity stems from the metabolic

reduction of the nitro group to a reactive N-acylnitrenium ion, which can form stable DNA

adducts, leading to mutations.[4]

Aristolochic Acid I Structure
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Analytical Characterization: A Protocol for Detection
Given its toxicity, the detection of AA-I in herbal products is of paramount importance for public

health. High-Performance Liquid Chromatography coupled with tandem mass spectrometry

(HPLC-MS/MS) is the gold standard for its analysis due to its high sensitivity and specificity.

Step-by-Step Protocol for HPLC-MS/MS Analysis of Aristolochic Acid I in Herbal Supplements:

Sample Preparation:

Accurately weigh 100 mg of the homogenized herbal supplement into a centrifuge tube.

Add 1.0 mL of an extraction solvent (e.g., methanol/water/acetic acid: 70:25:5 v/v) and

sonicate for 30 minutes.[6]

Centrifuge the sample at 16,000 x g for 10 minutes.

Transfer the supernatant to an HPLC vial for analysis.

HPLC Separation:

Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 3.5 µm). The non-polar

stationary phase of the C18 column effectively retains the relatively non-polar AA-I,

allowing for its separation from more polar matrix components.

Mobile Phase: A gradient elution is typically employed to achieve optimal separation. For

example:

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: Acetonitrile.

A typical gradient might start with a high percentage of A, gradually increasing the

percentage of B to elute AA-I.

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.
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Column Temperature: 40 °C.

Mass Spectrometry Detection:

Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used.

Multiple Reaction Monitoring (MRM): For high specificity and sensitivity, MRM is

employed. This involves monitoring specific precursor-to-product ion transitions for AA-I.

Precursor Ion: m/z 359 [M+NH4]+.[7]

Product Ion: m/z 298.[6]

Collision Energy: Optimized to maximize the intensity of the product ion (e.g., 10 eV).[7]

Rationale for Method Selection:

Reversed-Phase HPLC: This is the method of choice for separating moderately polar to non-

polar compounds like AA-I from complex matrices. The C18 stationary phase provides

excellent retention and resolution.

Tandem Mass Spectrometry (MS/MS): The use of MS/MS, particularly in MRM mode,

provides a high degree of certainty in identification and quantification, even at trace levels,

by monitoring a specific fragmentation pathway unique to the target analyte. This is crucial

for differentiating AA-I from other co-eluting compounds with the same nominal mass.

Isomer 2: 3-nitro-4-phenyl-2H-chromen-2-one - A
Scaffold for Drug Discovery
In contrast to the toxicity of AA-I, the chromen-2-one (coumarin) scaffold is a "privileged

structure" in medicinal chemistry, forming the core of numerous compounds with a wide array

of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial

properties.[8] The 3-nitro-4-phenyl-2H-chromen-2-one represents a synthetic derivative within

this class.

Chemical Structure and Synthesis
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The synthesis of coumarin derivatives often involves the Knoevenagel condensation, a

nucleophilic addition of an active methylene compound to a carbonyl group, followed by

dehydration.[9]

3-nitro-4-phenyl-2H-chromen-2-one Structure

Step-by-Step Protocol for the Synthesis of a 3-nitro-4-substituted-2H-chromen-2-one

Derivative:

This protocol is a generalized procedure based on the Knoevenagel condensation.

Reaction Setup:

In a round-bottom flask, dissolve salicylaldehyde (1 equivalent) and an active methylene

compound containing a nitro group, such as ethyl nitroacetate (1.1 equivalents), in a

suitable solvent like ethanol.

Add a catalytic amount of a base, such as piperidine (0.1 equivalents).[10] The base is

crucial for deprotonating the active methylene compound to form the nucleophilic enolate.

Reaction:

Stir the reaction mixture at room temperature or with gentle heating. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up and Purification:

Once the reaction is complete, cool the mixture and pour it into ice-cold water.

The precipitated product can be collected by filtration.

The crude product is then purified by recrystallization from a suitable solvent (e.g.,

ethanol) to yield the pure 3-nitro-coumarin derivative.

Rationale for Synthetic Strategy:

Knoevenagel Condensation: This is a highly efficient and versatile method for C-C bond

formation, particularly for the synthesis of α,β-unsaturated systems like coumarins. The use
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of a weak base like piperidine is sufficient to catalyze the reaction without promoting side

reactions.

Pharmacological Relevance
The introduction of a nitro group and a phenyl ring at the 3 and 4 positions of the coumarin

scaffold can significantly influence its biological activity. These modifications can enhance the

compound's interaction with biological targets, leading to potential therapeutic applications. For

instance, various substituted chromene derivatives have shown promise as anticancer and

anti-inflammatory agents.[11]

Isomer 3: 5-nitro-naphthalene-1-carboxylic acid - A
Versatile Synthetic Intermediate
5-nitro-naphthalene-1-carboxylic acid is a synthetic organic compound that serves as a

valuable intermediate in the chemical industry, particularly in the synthesis of dyes and as a

precursor for more complex molecules with potential pharmacological properties.[2]

Chemical Structure and Properties
The presence of both a carboxylic acid and a nitro group on the naphthalene backbone makes

this molecule reactive at multiple sites. The electron-withdrawing nature of the nitro group

influences the acidity of the carboxylic acid and the reactivity of the naphthalene ring.[2]

5-nitro-naphthalene-1-carboxylic acid Structure

Synthesis
5-nitro-naphthalene-1-carboxylic acid can be synthesized by the nitration of α-naphthoic acid

using fuming nitric acid. This electrophilic aromatic substitution reaction is a standard method

for introducing nitro groups onto aromatic rings.

Rationale for Synthetic Approach:

Electrophilic Aromatic Substitution: The naphthalene ring is electron-rich and readily

undergoes electrophilic substitution. The use of a strong nitrating agent like fuming nitric acid

ensures the successful introduction of the nitro group.
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Comparative Analysis and Future Perspectives
The three isomers of C11H7NO4 discussed in this guide highlight the profound impact of

molecular structure on chemical and biological properties. While Aristolochic Acid I serves as a

stark reminder of the potential toxicity of natural compounds, the chromenone and naphthalene

carboxylic acid scaffolds represent promising avenues for the development of new therapeutic

agents and functional materials.

The analytical techniques detailed herein, particularly the combination of chromatography and

mass spectrometry, are essential tools for the identification and quantification of these and

other isomeric compounds. The ability to differentiate between isomers is not merely an

academic exercise but a critical aspect of drug safety, quality control, and the exploration of

structure-activity relationships in drug discovery.

C11H7NO4 Isomers Chromatographic Separation (HPLC)Separation based on physicochemical properties Mass Spectrometry (MS/MS)Eluted isomers introduced into MS Isomer Identification and QuantificationDifferentiation based on fragmentation patterns

Click to download full resolution via product page

General Workflow for Isomer Analysis

Future research in this area will likely focus on the development of more rapid and sensitive

analytical methods for the detection of toxic isomers like AA-I in complex matrices.

Furthermore, the continued exploration of the pharmacological potential of synthetic

C11H7NO4 isomers, particularly those based on the coumarin scaffold, holds great promise for

the discovery of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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